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Compound of Interest

Compound Name: MRS2768 tetrasodium salt

Cat. No.: B11928990

Technical Support Center: MRS2768
Tetrasodium Salt

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the best practices for the long-term storage and handling of
MRS2768 tetrasodium salt.

Frequently Asked Questions (FAQSs)
Q1: What is MRS2768 tetrasodium salt and what is its primary mechanism of action?

MRS2768 tetrasodium salt is a selective agonist for the P2Y2 receptor, a G protein-coupled
receptor (GPCR).[1] Its activation of the P2Y2 receptor initiates various intracellular signaling
pathways, playing a role in processes such as inflammation and cell migration.[1] It displays no
significant affinity for human P2Y4 or P2Y6 receptors.

Q2: What is the recommended long-term storage condition for solid MRS2768 tetrasodium
salt?

For long-term stability, solid MRS2768 tetrasodium salt should be stored at -80°C.[1]

Q3: How should | prepare stock solutions of MRS2768 tetrasodium salt?
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MRS2768 tetrasodium salt is soluble in water. For reconstitution, use sterile, nuclease-free
water. Some suppliers may provide the compound pre-dissolved in water, typically at a
concentration of 10 mM.

Q4: What are the recommended storage conditions for stock solutions?

For aqueous stock solutions, it is strongly recommended to prepare them fresh for each
experiment and avoid long-term storage, as their stability in aqueous media over time has not
been well-documented. If short-term storage is necessary, aliquot the solution into single-use
vials and store at -80°C. For solutions prepared in DMSO, they can be stored at -80°C for up to
6 months.

Q5: Can | subject MRS2768 tetrasodium salt solutions to multiple freeze-thaw cycles?

It is advisable to avoid multiple freeze-thaw cycles as this can lead to degradation of the
compound. Prepare single-use aliquots of your stock solution to minimize this issue.

Storage and Stability

Proper storage of MRS2768 tetrasodium salt is crucial to maintain its integrity and biological
activity. The following table summarizes the recommended storage conditions.

Storage ]
Form Solvent Shelf Life

Temperature
Solid (Powder) N/A -80°C Up to 2 years

] Prepare fresh; avoid
Stock Solution Water -80°C
long-term storage

Stock Solution DMSO -80°C Up to 6 months
Stock Solution DMSO 4°C Up to 2 weeks
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Issue

Possible Cause

Recommended Solution

No or low biological activity

observed

- Improper storage leading to
degradation.- Inactive P2Y2
receptors in the cell line.-

Incorrect final concentration.

- Ensure the compound has
been stored correctly
according to the guidelines.-
Use a fresh vial of the
compound.- Confirm the
expression and functionality of
P2Y2 receptors in your
experimental model.- Perform
a dose-response curve to
determine the optimal

concentration.

Inconsistent results between

experiments

- Variability in solution
preparation.- Multiple freeze-
thaw cycles of stock solutions.-
Cell passage number and

confluency.

- Prepare fresh stock solutions
for each experiment or use
single-use aliquots.-
Standardize the cell culture
conditions, including passage

number and seeding density.

Precipitation observed in stock

solution

- Exceeded solubility limit.-

Improper solvent.

- Ensure the concentration
does not exceed the solubility
limit in the chosen solvent.- If
using an aqueous bulffer,
ensure the pH and salt
concentration are compatible.
For most applications, sterile
water is the recommended
solvent for initial stock

preparation.

P2Y2 Receptor Signaling Pathway

Activation of the P2Y?2 receptor by MRS2768 initiates a cascade of intracellular events. The

primary signaling pathway involves the coupling to Gg/11, Go, and G12 proteins, leading to the

activation of Phospholipase C (PLC) and subsequent mobilization of intracellular calcium, as

well as the activation of Rho GTPases, which are involved in cytoskeletal rearrangement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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